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Compound of Interest

Compound Name: 2-Ethylhexyl myristate

CAS No.: 29806-75-5

Cat. No.: B1593396

Get Quote

Welcome to the technical support center for 2-Ethylhexyl Myristate. This guide is designed for

researchers, scientists, and formulation chemists to provide in-depth technical insights and

troubleshooting advice for effectively incorporating 2-Ethylhexyl myristate into cosmetic

formulations to achieve desired sensory profiles. As a Senior Application Scientist, my goal is to

bridge the gap between raw material properties and formulation excellence, ensuring your

experimental endeavors are both efficient and successful.

I. Frequently Asked Questions (FAQs)
This section addresses common questions regarding the use of 2-Ethylhexyl myristate in

cosmetic formulations.

Q1: What is 2-Ethylhexyl Myristate and what is its primary function in cosmetics?

A1: 2-Ethylhexyl myristate is the ester of 2-ethylhexyl alcohol and myristic acid.[1][2] In

cosmetic and personal care products, it functions primarily as an emollient and skin-

conditioning agent.[1][3] Its chemical structure allows it to soften and smooth the skin by

forming a light, non-greasy film that helps to reduce moisture loss.[4][5]
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Q2: What specific sensory characteristics does 2-Ethylhexyl Myristate impart to a

formulation?

A2: 2-Ethylhexyl myristate is known for its medium spreading properties, contributing to a

silky and smooth skin feel.[4] It is less occlusive than heavier oils, providing a non-oily finish

with a quick-drying sensation.[4] This makes it a versatile ingredient for a wide range of

products, from lightweight lotions to elegant creams.

Q3: Is 2-Ethylhexyl Myristate considered safe for use in cosmetic products?

A3: Yes, 2-Ethylhexyl myristate has been deemed safe for use in cosmetics within present

practices of use and concentration.[6] It has a low toxicity profile and is generally considered

non-irritating to the skin.[3][7]

Q4: What is the comedogenicity rating of 2-Ethylhexyl Myristate?

A4: The comedogenicity of an ingredient refers to its potential to clog pores. While some

sources may provide a specific rating, it's important to understand that the comedogenic

potential of a finished product depends on the total formulation and the concentration of the

ingredient in question.[8] Some ingredient lists classify esters like Ethylhexyl Palmitate (a

similar molecule) with a moderate comedogenic rating.[9] Therefore, for formulations targeting

acne-prone skin, it is always recommended to conduct appropriate clinical testing of the final

product.

II. Troubleshooting Guide: Experimental Challenges
& Solutions
This section provides a question-and-answer-formatted guide to troubleshoot specific issues

you may encounter during your formulation development with 2-Ethylhexyl myristate.

A. Formulation Stability Issues
Q1: My oil-in-water (O/W) emulsion containing 2-Ethylhexyl myristate is showing signs of

phase separation (creaming or coalescence) over time. What are the likely causes and how

can I fix this?
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A1: Emulsion instability is a common challenge in cosmetic formulation.[10][11] When dealing

with an emollient like 2-Ethylhexyl myristate, several factors could be at play:

Underlying Cause 1: Inadequate Emulsifier System. The choice and concentration of your

emulsifier(s) are critical. The hydrophilic-lipophilic balance (HLB) of your emulsifier system

may not be optimal for the oil phase containing 2-Ethylhexyl myristate.

Troubleshooting Protocol:

HLB System Review: Calculate the required HLB of your oil phase. While 2-Ethylhexyl
myristate's exact required HLB can vary, a good starting point for many esters is in the

range of 10-12 for an O/W emulsion.

Emulsifier Blending: Experiment with a blend of high and low HLB emulsifiers to achieve

the target HLB. For instance, combining a sorbitan ester with a polysorbate can provide a

robust and stable emulsion.

Concentration Adjustment: Incrementally increase the total emulsifier concentration. A

general starting point is 20-25% of the oil phase concentration.

Underlying Cause 2: Improper Homogenization. The energy input during the emulsification

process directly impacts the initial droplet size and distribution. Insufficient homogenization

can lead to larger oil droplets that are more prone to coalescence.[12]

Troubleshooting Protocol:

Optimize Shear: Increase the speed and/or duration of your homogenization step.

Temperature Control: Ensure both the oil and water phases are at the recommended

temperature (typically 70-75°C) before and during emulsification to lower the interfacial

tension.

Cooling Process: Continue gentle mixing during the cooling phase to maintain the

emulsion's integrity as it thickens.

Underlying Cause 3: Electrolyte or Active Ingredient Interference. Certain active ingredients

or the presence of electrolytes can disrupt the stability of the emulsion by interacting with the
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emulsifier layer around the oil droplets.[11]

Troubleshooting Protocol:

Order of Addition: Experiment with adding the problematic ingredient at different stages of

the formulation process, such as during the cooling phase.

Ingredient Compatibility Check: Review the technical data sheets of all your ingredients for

known incompatibilities.

Consider a Polymeric Emulsifier: These can offer better tolerance to electrolytes and a

wider range of pH values.

Experimental Workflow for Troubleshooting Emulsion Instability

Caption: A systematic approach to troubleshooting emulsion instability.

B. Undesirable Sensory Profile
Q2: My final formulation feels greasier than anticipated, despite using 2-Ethylhexyl myristate.

How can I improve the "dry-down" and reduce the oily after-feel?

A2: Achieving the desired sensory profile is a multi-faceted challenge.[13][14] While 2-
Ethylhexyl myristate provides a relatively light feel, the overall sensory experience is

influenced by the entire formulation.

Underlying Cause 1: High Concentration of 2-Ethylhexyl Myristate. While an excellent

emollient, overuse can still contribute to a heavier feel.

Troubleshooting Protocol:

Concentration Ladder Study: Create a series of formulations with decreasing

concentrations of 2-Ethylhexyl myristate (e.g., in 2% increments) and evaluate the

sensory profile of each.

Synergistic Emollient Blending: Replace a portion of the 2-Ethylhexyl myristate with a

lighter, faster-spreading emollient. Good candidates include Isopropyl Myristate or certain

silicones like cyclomethicone for their quick evaporation and silky finish.[4][13]
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Underlying Cause 2: Interaction with Other Oily Components. The presence of other heavy

oils, waxes, or butters in your formulation will significantly impact the final sensory profile.

Troubleshooting Protocol:

Oil Phase Audit: Critically evaluate every ingredient in your oil phase. Consider replacing

heavier components with lighter alternatives.

Introduce Sensory Modifiers: Incorporate ingredients known to reduce greasiness.

Starches (like corn starch or tapioca starch) or silica can provide a mattifying effect and

improve the after-feel.

Underlying Cause 3: Emulsion Structure. The structure of your emulsion can influence how

the product breaks on the skin and releases the oil phase.

Troubleshooting Protocol:

Evaluate Thickener System: The type and concentration of your thickener can impact the

playtime and absorption of the product. Experiment with different rheology modifiers to see

how they affect the skin feel.[15]

Sensory Panel Evaluation Protocol

A trained sensory panel is crucial for obtaining reliable data on the feel of a cosmetic product.

[16]

Panelist Selection: Choose 10-15 individuals trained to identify and quantify specific sensory

attributes.[16]

Standardized Application: A precise amount of the formulation is applied to a designated

area of the skin, typically the inner forearm.[16]

Attribute Evaluation: Panelists rate predefined sensory characteristics at specific time points

(e.g., immediately after application and after 5 minutes). Key attributes include:

Spreadability: The ease of application.

Absorbency: The rate at which the product disappears into the skin.
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Oiliness/Greasiness: The amount of oily residue perceived.

Stickiness: The tacky feeling left on the skin.

Softness: The perceived smoothness of the skin after application.[13][17]

Data Analysis: The collected data is statistically analyzed to compare different formulations

and identify significant sensory differences.[13][17]

Data Presentation: Example Sensory Profile Comparison

Sensory Attribute (Scale 1-
10)

Formulation A (10% 2-
EHM)

Formulation B (5% 2-EHM,
5% IPM)

Spreadability 8 9

Absorbency (at 1 min) 6 8

Oiliness (at 5 min) 5 3

Stickiness (at 5 min) 3 2

Softness (at 5 min) 7 7

2-EHM: 2-Ethylhexyl Myristate; IPM: Isopropyl Myristate

III. Advanced Topics
Q1: Can 2-Ethylhexyl myristate be used in sunscreen formulations, and are there any specific

considerations?

A1: Yes, 2-Ethylhexyl myristate is an excellent emollient for sunscreen formulations. Its ability

to dissolve and carry UV filters makes it a valuable component.[4]

Considerations:

Solvency: Ensure that your chosen UV filters are soluble in 2-Ethylhexyl myristate at the

desired concentrations. Some crystalline UV filters may require a stronger solvent.
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Photostability: While 2-Ethylhexyl myristate itself is stable, the overall photostability of

your sunscreen will depend on the combination of UV filters used.[18]

Sensory Impact: In high-SPF formulations that can feel heavy or tacky, 2-Ethylhexyl
myristate can help to improve the aesthetics and encourage consumer compliance.

Q2: Are there any "natural" or "green" alternatives to 2-Ethylhexyl myristate with a similar

sensory profile?

A2: Yes, the demand for sustainable and plant-derived ingredients has led to the development

of several alternatives.[19][20]

Potential Alternatives:

Hydrogenated Ethylhexyl Olivate and Hydrogenated Olive Oil Unsaponifiables: These

olive oil-derived esters can offer a similar light and silky feel.[19]

C15-19 Alkane: A vegetable-derived alkane that can provide a light, non-greasy feel and

good spreadability.[19]

Coco-Caprylate/Caprate: A coconut-derived ester that is a popular natural alternative to

silicones, offering a light and dry feel.

When considering alternatives, it is crucial to evaluate their impact on formulation stability,

active ingredient delivery, and the overall sensory profile through rigorous experimental testing.

IV. Chemical and Physical Properties of 2-Ethylhexyl
Myristate
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Property Value

Chemical Formula C22H44O2[6][21]

Molecular Weight 340.58 g/mol [22]

Appearance Clear, colorless to pale yellow liquid[3]

Odor Mild[3]

Solubility
Soluble in organic solvents, limited solubility in

water[3]

Boiling Point 381.5 ± 10.0 °C (Predicted)[23]

Density 0.861 ± 0.06 g/cm3 (Predicted)[23]

Chemical Structure of 2-Ethylhexyl Myristate

Caption: 2D representation of the 2-Ethylhexyl myristate molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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